Cas no 36254-90-7 (METHYL CIS-9,10-METHYLENEHEXADECANOATE)

• Product Name: METHYL CIS-9,10-METHYLENEHEXADECANOATE
• CAS No: 36254-90-7
• MF: C₁₈H₃₄O₂
• MW: 282.461366176605
• CID: 1475766
• PubChem ID: 12159685
• Update Time: 2024-10-30

METHYL CIS-9,10-METHYLENEHEXADECANOATE Chemical and Physical Properties

Names and Identifiers

• Methyl Cis-9,10-methylenehexadecanoate
• DIHYDROSTERCULIC ACID
• cis-9,10-Methylen-octadecansaeure
• cis-DL-9.10-Methylen-palmitinsaeure-methylester
• dl-cis-9,10-methyleneoctadecanoic acid
• DL-cis-9.10-Methylen-hexadecansaeure-methylester
• cis-9,10-methyleneoctadecanoic acid
• (+-)-cis-8--octansaeure
• methyl 9,10-methanohexadecanoate
• (+-)-8-(cis-2-Octyl-cyclopropyl)-octansaeure
• (+-)-8-(cis-2-octyl-cyclopropyl)-octanoic acid
• methyl 9,10-methanohexadecanoate;dl-cis-9,10-methyleneoctadecanoic acid;DL-cis-9.10-Methylen-hexadecansaeure-methylester;cis-DL-9.10-Methylen-palmitinsaeure-methylester;cis-9,10-Methylen-octadecansaeure;DIHYDROSTERCULIC ACID;
• CYCLOPROPYL C17:0 FATTY ACID METHYL ESTER
• Cyclopropaneoctanoic acid, 2-hexyl-, methyl ester, (1R,2S)-rel-
• 36254-90-7
• Methyl 8-[(1R,2S)-2-hexylcyclopropyl]octanoate
• SCHEMBL2508700
• METHYL CIS-9,10-METHYLENEHEXADECANOATE

• Inchi： 1S/C18H34O2/c1-3-4-5-9-12-16-15-17(16)13-10-7-6-8-11-14-18(19)20-2/h16-17H,3-15H2,1-2H3/t16-,17+/m0/s1
• InChI Key： LQYIDOFTTFCXEO-DLBZAZTESA-N
• SMILES： O(C)C(CCCCCCC[C@@H]1C[C@@H]1CCCCCC)=O

Computed Properties

• Exact Mass: 282.25600
• Monoisotopic Mass: 282.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.901±0.06 g/cm3(Predicted)
• Boiling Point: 335.1±10.0 °C(Predicted)
• PSA: 26.30000
• LogP: 5.49660